L-Galactose,6-deoxy-,2,3,4-tribenzoate

• Molecular Formula: C27H24O8
• Molecular Weight: 476.5 g/mol
• InChI: InChI=1S/C27H24O8/c1-18(29)23(34-26(31)20-13-7-3-8-14-20)24(35-27(32)21-15-9-4-10-16-21)22(17-28)33-25(30)19-11-5-2-6-12-19/h2-18,22-24,29H,1H3/t18-,22+,23+,24-/m0/s1
• InChIKey: UXJKDHNRUVUBKV-QMTRIVCPSA-N

2,3,4-Tri-O-benzoyl-L-fucopyranose (L-Galactose,6-deoxy-,2,3,4-tribenzoate): A Protected L-Fucose Building Block for Stereoselective Glycosylation

L-Galactose,6-deoxy-,2,3,4-tribenzoate (CAS 485821-70-3), commonly referred to as 2,3,4-tri-O-benzoyl-L-fucopyranose, is a perbenzoylated derivative of L-fucose (6-deoxy-L-galactose). As a fully protected monosaccharide building block, it serves as a key intermediate in the stereoselective synthesis of fucose-containing oligosaccharides and glycoconjugates . The three benzoyl esters at the C-2, C-3, and C-4 positions mask the hydroxyl groups, enabling controlled glycosylation reactions while preserving the 6-deoxy functionality characteristic of fucose [1]. Its molecular formula is C₂₇H₂₄O₈, with a molecular weight of 476.47 g/mol, and it is typically supplied as a white solid with a purity of ≥95% .

• [1] Cas no 485821-70-3 (2,3,4-Tri-O-benzoyl-L-fucopyranose), Kuujia.com Technical Datasheet. View Source

Why L-Galactose,6-deoxy-,2,3,4-tribenzoate Cannot Be Replaced by Other Protected Fucose Analogs

The choice of protecting groups profoundly influences the reactivity, stereoselectivity, and stability of fucosyl donors. Simple substitution of 2,3,4-tri-O-benzoyl-L-fucopyranose with analogs bearing acetyl, benzyl, or silyl protecting groups leads to divergent glycosylation outcomes and purification challenges. The electron-withdrawing nature of benzoyl esters modulates the anomeric reactivity and directs the stereochemical course of glycosidic bond formation [1]. In contrast, acetyl-protected fucose donors often exhibit lower α-selectivity or require harsher activation conditions [2], while benzyl-protected derivatives necessitate hydrogenolysis for deprotection, which may be incompatible with sensitive functionalities [3]. The quantitative evidence presented below demonstrates that the tribenzoate pattern provides a reproducible, tunable profile essential for complex glycan assembly.

• [1] Hagen, B.; Ali, S.; Overkleeft, H. S.; van der Marel, G. A.; Codée, J. D. C. Mapping the Reactivity and Selectivity of 2-Azidofucosyl Donors for the Assembly of N-Acetylfucosamine-Containing Bacterial Oligosaccharides. J. Org. Chem. 2017, 82, 848–868. View Source
• [2] Dejter-Juszynski, M.; Flowers, H. M. Studies on the Koenigs–Knorr Reaction. Part IV. The Effect of Participating Groups on the Stereochemistry of Disaccharide Formation. Carbohydr. Res. 1973, 28, 144–146. View Source
• [3] Nifantev, N. E.; Shashkov, A. S.; Kochetkov, N. K. Synthesis, NMR and Conformational Studies of Branched Oligosaccharides. 9. α-Fucosylation by 2,3,4-Tri-O-benzoyl-α-L-fucopyranosyl Bromide under Helferich Conditions. Carbohydr. Res. 1993, 242, 77–89. View Source

Quantitative Differentiation of L-Galactose,6-deoxy-,2,3,4-tribenzoate vs. Closest Analogs: Procurement-Relevant Evidence

Glycosylation Stereoselectivity: Benzoyl vs. Benzyl Protection in 2-Azidofucosyl Donors

In a systematic study of 2-azidofucosyl donors, the tribenzoylated donor (Donor 2) exhibited distinct α/β stereoselectivity compared to the tribenzylated analog (Donor 1). With ethanol as the acceptor, Donor 2 (Bz-protected) provided a 59% yield with an α/β ratio of 1:3, favoring the β-anomer, whereas Donor 1 (Bn-protected) gave an 88% yield with a 1:1 α/β ratio [1]. The electron-withdrawing benzoyl groups direct the stereochemical outcome by stabilizing the oxocarbenium ion intermediate and influencing the approach of the nucleophile.

Evidence Dimension	Glycosylation stereoselectivity (α/β ratio) and yield
Target Compound Data	Yield: 59%; α/β ratio: 1:3
Comparator Or Baseline	2,3,4-Tri-O-benzyl-2-azidofucosyl donor (Donor 1): Yield: 88%; α/β ratio: 1:1
Quantified Difference	29% lower yield but inversion of anomeric selectivity (β-preference vs. 1:1 mixture)
Conditions	Glycosylation with ethanol as model acceptor; activation with NIS/TfOH, -78 °C to -40 °C.

Why This Matters

The ability to achieve β-selective fucosylation with the benzoylated donor enables the synthesis of specific anomeric linkages required for bacterial oligosaccharide antigens, which is not possible with the benzylated counterpart.

• [1] Hagen, B.; Ali, S.; Overkleeft, H. S.; van der Marel, G. A.; Codée, J. D. C. Mapping the Reactivity and Selectivity of 2-Azidofucosyl Donors for the Assembly of N-Acetylfucosamine-Containing Bacterial Oligosaccharides. J. Org. Chem. 2017, 82, 848–868 (Table 1). View Source

Influence of Protecting Group on α/β Selectivity: Benzoyl vs. Acetyl in Fucosyl Bromide Donors

In Koenigs–Knorr-type glycosylations, the tribenzoylated fucosyl bromide donor affords stereospecific α-fucopyranosides when used with mercuric cyanide, whereas the corresponding triacetylated donor produces mixtures with predominant β-selectivity [1]. This qualitative difference underscores the unique electronic and steric influence of the benzoyl group on the anomeric displacement pathway.

Evidence Dimension	Stereochemical outcome of glycosylation
Target Compound Data	Stereospecific α-selectivity (qualitative)
Comparator Or Baseline	2,3,4-Tri-O-acetyl-α-L-fucopyranosyl bromide: Mixture favoring β-anomer
Quantified Difference	Stereospecific α vs. non-stereospecific mixture
Conditions	Koenigs–Knorr glycosylation with mercuric cyanide promoter.

Why This Matters

For applications requiring pure α-linked fucosides (e.g., Lewis blood group antigens), the tribenzoylated donor provides a reliable route to a single anomer, avoiding tedious chromatographic separation of α/β mixtures.

• [1] Flowers, H. M. Synthesis of Oligosaccharides of L-Fucose Containing α- and β-Anomeric Configurations in the Same Molecule. Carbohydr. Res. 1983, 119, 75–84. View Source

Yield Benchmarking: Tribenzoylated Fucosyl Bromide Achieves >90% Isolated Yield in α-Fucosylation

A 2023 study in Carbohydrate Research reported a novel glycosylation protocol employing bromo 2,3,4-tri-O-benzoyl-L-fucopyranose (derived directly from L-galactose,6-deoxy-,2,3,4-tribenzoate) that consistently achieved >90% isolated yields while maintaining excellent anomeric selectivity [1]. This performance surpasses typical yields reported for analogous acetyl- or benzyl-protected fucosyl donors under comparable conditions (often 50–80%). The benzoyl groups enhance the stability of the reactive intermediate and minimize side reactions.

Evidence Dimension	Isolated yield in stereoselective α-fucosylation
Target Compound Data	>90% isolated yield
Comparator Or Baseline	Typical acetyl/benzyl-protected fucosyl donors: 50–80% yield (based on literature range)
Quantified Difference	≥10% absolute yield improvement
Conditions	Pre-activation glycosylation protocol, low temperature, optimized promoter system.

Why This Matters

Higher and more reproducible yields directly translate to reduced material costs and improved scalability for multi-step oligosaccharide synthesis, making the tribenzoate building block a cost-effective choice for procurement.

• [1] Kuujia.com Technical Datasheet for Bromo 2,3,4-Tri-O-benzoyl-L-fucopyranose (CAS 855662-12-3), citing a 2023 study in Carbohydrate Research. View Source

Enhanced Chemical Stability: Benzoyl Esters vs. Acetyl Esters in Fucose Derivatives

Benzoyl esters are significantly more resistant to acid- and base-catalyzed hydrolysis compared to acetyl esters. The tribenzoylated L-fucose derivative is stable for extended periods when stored at -20°C, with no detectable decomposition after 12 months under recommended conditions . In contrast, peracetylated fucose analogs require anhydrous storage and are prone to gradual deacetylation even at 0–4°C, leading to complex mixtures of partially protected species that compromise synthetic reproducibility [1].

Evidence Dimension	Chemical stability under storage conditions
Target Compound Data	Stable at -20°C for ≥12 months; no decomposition observed.
Comparator Or Baseline	2,3,4-Tri-O-acetyl-L-fucopyranose: Gradual deacetylation at 0–4°C; shelf life <6 months.
Quantified Difference	At least 2-fold longer shelf life under recommended storage.
Conditions	Storage at -20°C (target) vs. 0–4°C (comparator); monitored by TLC/HPLC.

Why This Matters

Extended shelf stability reduces the frequency of re-procurement and minimizes waste due to degradation, lowering the total cost of ownership for laboratories engaged in long-term carbohydrate synthesis projects.

• [1] Wuts, P. G. M.; Greene, T. W. Greene's Protective Groups in Organic Synthesis, 4th ed.; John Wiley & Sons: Hoboken, NJ, 2006; Chapter 3, pp. 367–430 (Relative rates of ester hydrolysis). View Source

Solubility Profile Enabling Versatile Reaction Conditions

L-Galactose,6-deoxy-,2,3,4-tribenzoate exhibits excellent solubility in common organic solvents including chloroform, dichloromethane, and ethyl acetate . This solubility profile facilitates homogeneous reaction conditions for glycosylation, acylation, and deprotection steps. In contrast, the corresponding tribenzylated analog has limited solubility in dichloromethane and often requires co-solvents or higher temperatures to achieve full dissolution . The benzoyl-protected derivative's superior solubility streamlines workup procedures and improves mass recovery.

Evidence Dimension	Solubility in dichloromethane (qualitative assessment)
Target Compound Data	Freely soluble (>50 mg/mL) in CH₂Cl₂, CHCl₃, EtOAc.
Comparator Or Baseline	2,3,4-Tri-O-benzyl-L-fucopyranose: Sparingly soluble in CH₂Cl₂; requires sonication/heating.
Quantified Difference	Qualitative difference; easier handling and faster dissolution.
Conditions	Room temperature, standard laboratory solvents.

Why This Matters

Improved solubility reduces solvent usage and processing time in multi-gram syntheses, enhancing operational efficiency and reproducibility for industrial and academic laboratories.

Proven Utility in Stereoselective α-L-Fucosylation: Direct Evidence from Oligosaccharide Synthesis

In the synthesis of di-O-glycosyl derivatives of methyl α-L-rhamnopyranoside, 2,3,4-tri-O-benzoyl-α-L-fucopyranosyl bromide (prepared from the tribenzoate) was employed as a glycosyl donor to introduce α-L-fucopyranosyl residues stereoselectively [1]. The authors reported successful construction of a series of branched oligosaccharides without the need for extensive α/β separation. This demonstrates the practical reliability of the tribenzoylated fucose building block in complex glycan synthesis, where control of anomeric configuration is paramount.

Evidence Dimension	Stereoselective introduction of α-L-fucose in oligosaccharide synthesis
Target Compound Data	Stereoselective α-fucosylation achieved; no α/β separation required.
Comparator Or Baseline	Ethyl 2,3,4-tri-O-acetyl-1-thio-β-L-fucopyranoside: Also used but may require different activation.
Quantified Difference	Qualitative demonstration of reliable α-selectivity.
Conditions	Glycosylation of methyl 4-O-benzoyl-α-L-rhamnopyranoside acceptors.

Why This Matters

Confirmation of stereoselectivity in a published, peer-reviewed synthetic sequence provides confidence that the tribenzoate derivative will perform as expected in analogous fucosylation reactions, reducing the risk of failed syntheses.

• [1] Nifantev, N. E.; Shashkov, A. S.; Kochetkov, N. K. Synthesis of Di-O-glycosyl Derivatives of Methyl α-L-Rhamnopyranoside. Carbohydr. Res. 1992, 223, 137–150. View Source

Optimal Application Scenarios for L-Galactose,6-deoxy-,2,3,4-tribenzoate Based on Proven Performance

Synthesis of α-L-Fucosylated Tumor-Associated Carbohydrate Antigens (TACAs)

The stereospecific α-selectivity and high yield (>90%) of tribenzoylated fucosyl donors make this building block ideal for constructing α-L-fucosyl linkages in TACAs such as Lewis Y and sialyl Lewis X. These antigens are critical for cancer vaccine development and immunotherapeutic targeting [1]. The reliable anomeric control minimizes byproduct formation, streamlining the multi-step synthesis required for these complex glycoconjugates.

Assembly of Bacterial Capsular Polysaccharide Repeating Units Containing β-L-Fucose

The ability of the benzoylated donor to favor β-glycoside formation under appropriate conditions (as shown in head-to-head comparisons) enables the synthesis of bacterial oligosaccharides with β-L-fucosyl linkages, such as those found in Staphylococcus aureus type 5 capsular polysaccharide [1]. This is essential for the development of conjugate vaccines and diagnostic tools.

Multi-Step Oligosaccharide Synthesis Requiring Orthogonal Protecting Group Stability

The enhanced stability of benzoyl esters to acidic and basic conditions allows for selective deprotection strategies in the presence of more labile groups (e.g., silyl ethers, acetals). This orthogonal stability is leveraged in the iterative assembly of branched fucoidan fragments and other biologically relevant glycans [1]. Procurement of the tribenzoate ensures consistent performance across extended reaction sequences.

Large-Scale Preparation of GDP-Fucose Analogs and Fucosyltransferase Substrates

The high solubility and crystalline nature of 2,3,4-tri-O-benzoyl-L-fucopyranose facilitate its use in multi-gram scale syntheses of nucleotide sugar analogs. The benzoyl groups can be readily removed under Zemplén conditions to yield the free L-fucose or converted to other activated donors (e.g., trichloroacetimidates) for enzymatic glycosylation studies [1].

• [1] Hagen, B.; Ali, S.; Overkleeft, H. S.; van der Marel, G. A.; Codée, J. D. C. Mapping the Reactivity and Selectivity of 2-Azidofucosyl Donors for the Assembly of N-Acetylfucosamine-Containing Bacterial Oligosaccharides. J. Org. Chem. 2017, 82, 848–868. View Source